Cas no 1805067-23-5 (2-Ethoxy-4-fluoro-3-iodopyridine)

• Product Name: 2-Ethoxy-4-fluoro-3-iodopyridine
• CAS No: 1805067-23-5
• MF: C₇H₇FINO
• MW: 267.039457559586
• CID: 4905231
• Update Time: 2025-10-30

2-Ethoxy-4-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-4-fluoro-3-iodopyridine

• Inchi： 1S/C7H7FINO/c1-2-11-7-6(9)5(8)3-4-10-7/h3-4H,2H2,1H3
• InChI Key： FPGZNPCRFRWENY-UHFFFAOYSA-N
• SMILES： IC1=C(C=CN=C1OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 2-Ethoxy-4-fluoro-3-iodopyridine

Comprehensive Analysis of 2-Ethoxy-4-fluoro-3-iodopyridine (CAS No. 1805067-23-5): Properties, Applications, and Industry Insights

2-Ethoxy-4-fluoro-3-iodopyridine (CAS No. 1805067-23-5) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its ethoxy, fluoro, and iodo functional groups, serves as a versatile building block in organic synthesis. Its unique molecular structure enables selective modifications, making it valuable for designing novel bioactive molecules. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with the growing demand for targeted therapies.

The synthetic utility of 2-Ethoxy-4-fluoro-3-iodopyridine stems from its electron-deficient pyridine core, which facilitates cross-coupling reactions like Suzuki-Miyaura and Stille couplings. Researchers frequently explore its reactivity in C-H functionalization and halogen exchange processes, topics trending in green chemistry forums. With the rise of AI-driven drug discovery, this compound's QSAR (Quantitative Structure-Activity Relationship) data has become a focal point for computational chemists optimizing lead compounds.

From an industrial perspective, 1805067-23-5 addresses key challenges in heterocyclic chemistry, particularly in achieving regioselective substitutions. Its fluoro and iodo moieties enable precise molecular editing—a hot topic in late-stage functionalization strategies. Manufacturers emphasize its stability under microwave-assisted synthesis conditions, a technique widely discussed in high-throughput screening communities.

Environmental and regulatory considerations are critical for halogenated compounds. While 2-Ethoxy-4-fluoro-3-iodopyridine isn’t classified as hazardous, its handling follows REACH compliance protocols. The scientific community actively investigates biodegradable alternatives to halogenated intermediates, though this compound remains irreplaceable for specific medicinal chemistry applications due to its balanced lipophilicity and metabolic stability.

Market analytics reveal increased patent filings involving CAS 1805067-23-5, particularly for cancer immunotherapy and CNS drug development. Its structure-activity relationship (SAR) profiles are frequently referenced in fragment-based drug design studies. As the industry shifts toward continuous flow chemistry, this compound’s compatibility with microreactor technology positions it as a future-proof intermediate.

For researchers sourcing 2-Ethoxy-4-fluoro-3-iodopyridine, analytical data like HPLC purity, NMR spectra, and LC-MS traces are essential—keywords heavily searched in chemical database platforms. Suppliers now provide QC documentation aligned with ICH guidelines, responding to the pharmaceutical industry’s demand for GMP-grade intermediates.

Emerging applications include its use in PET radiopharmaceuticals (leveraging the iodine-123 isotopologue) and covalent inhibitor design. These niches correlate with rising Google searches for "halogen bonds in drug design" and "pyridine derivatives in oncology." The compound’s crystallographic data also supports molecular docking studies, a trending topic in computational chemistry webinars.